Cas no 872624-53-8 (Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate)

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate is a versatile organic compound with significant applications in pharmaceutical research. It exhibits high purity and stability, making it ideal for use in the synthesis of complex organic molecules. Its unique structure offers excellent reactivity, facilitating efficient chemical transformations. This compound is particularly valued for its potential in the development of novel therapeutic agents.

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate structure

872624-53-8 structure

Product Name:Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate

CAS No:872624-53-8

MF:C₁₀H₁₀F₃NO₂

MW:233.187113285065

MDL:MFCD11111106

CID:720534

Update Time:2025-10-31

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
- Benzoic acid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester
- AK127977
- MIEPONYZJUGILI-UHFFFAOYSA-N
- ST2413276
- AX8249768
- Methyl 2-amino-5-methyl-4-trifluoromethylbenzoate
- A842060
- methyl 2-azanyl-5-methyl-4-(trifluoromethyl)benzoate
- 2-amino-5-methyl-4-(trifluoromethyl)benzoic acid methyl ester
- Benzoicacid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester
- MDL： MFCD11111106
- Inchi： 1S/C10H10F3NO2/c1-5-3-6(9(15)16-2)8(14)4-7(5)10(11,12)13/h3-4H,14H2,1-2H3
- InChI Key： MIEPONYZJUGILI-UHFFFAOYSA-N
- SMILES： O=C(C1C(N)=CC(C(F)(F)F)=C(C)C=1)OC

Computed Properties

Exact Mass: 233.06600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
Topological Polar Surface Area: 52.3

Experimental Properties

Boiling Point: 285.8±40.0°C at 760 mmHg
PSA: 52.32000
LogP: 2.96380

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Pricemore >>

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